Cas no 173859-39-7 (1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile
• CAS No: 173859-39-7
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD11036656
• CID: 1363379
• PubChem ID: 45925733
• Update Time: 2025-05-21

1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarbonitrile
• cyclopropanecarbonitrile, 1-[4-(trifluoromethoxy)phenyl]-
• LogP
• 1-(4-(TRIFLUOROMETHOXY)PHENYL)CYCLOPROPANECARBONITRILE
• 1-[4-(trifluoromethoxy)phenyl]cyclopropane-1-carbonitrile
• 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile
• 1-(4-(Trifluoromethoxy)phenyl)cyclopropane-1-carbonitrile
• 173859-39-7
• SCHEMBL2537204
• DTXSID80672623
• 1-(4-trifluoromethoxyphenyl)cyclopropanecarbonitrile
• AKOS027384548
• EN300-1929556
• CS-0107382
• MFCD11036656
• SY225844
• DB-225675
• AC4713
• A926907
• YGA85939

• MDL： MFCD11036656
• Inchi： 1S/C11H8F3NO/c12-11(13,14)16-9-3-1-8(2-4-9)10(7-15)5-6-10/h1-4H,5-6H2
• InChI Key： FHRNEMBCAKCEAT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(C#N)CC1)(F)F

Computed Properties

• Exact Mass: 227.05584
• Monoisotopic Mass: 227.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 273.3°C at 760 mmHg
• Flash Point: 119.1°C
• Refractive Index: 1.5
• PSA: 33.02

1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile

Recent Advances in the Study of 1-4-(Trifluoromethoxy)phenylcyclopropane-1-carbonitrile (CAS: 173859-39-7)

The compound 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile (CAS: 173859-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the trifluoromethoxy group in enhancing the metabolic stability and lipophilicity of small molecules, making 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile a promising scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme target involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile has been optimized in recent work, with researchers developing more efficient catalytic systems for the cyclopropanation step. A notable advancement was reported in Organic Process Research & Development, where a novel palladium-catalyzed method achieved yields exceeding 85% while maintaining excellent stereoselectivity.

Structural-activity relationship (SAR) studies have revealed that the cyclopropane ring in this compound contributes significantly to its binding affinity with biological targets. Molecular docking simulations, as described in a recent Bioorganic & Medicinal Chemistry publication, show that the rigid cyclopropane structure allows for optimal interactions with the active sites of several disease-relevant proteins.

Pharmacokinetic evaluations of 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile derivatives indicate favorable absorption and distribution profiles, with several analogs demonstrating good blood-brain barrier penetration. This property makes the compound particularly interesting for central nervous system (CNS) drug development, as evidenced by recent preclinical studies in neurodegenerative disease models.

Ongoing research is exploring the potential of this compound as a building block for more complex pharmaceutical agents. Recent patent applications (e.g., WO2023051234) describe its incorporation into novel kinase inhibitors, while other work investigates its utility in PET tracer development for diagnostic imaging applications.

In conclusion, 1-4-(trifluoromethoxy)phenylcyclopropane-1-carbonitrile (CAS: 173859-39-7) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. The recent advances in its synthesis and biological evaluation position it as an important scaffold for future medicinal chemistry efforts, particularly in areas requiring compounds with enhanced metabolic stability and target specificity.